Recombinant Protein L

• Synonyms: PpL

Researchers requiring purification of antibody fragments (scFv, Fab) or IgG3 often face failure with Protein A/G resins. Recombinant Protein L solves this by binding exclusively to kappa (κ) light chains, enabling capture of any antibody class or fragment containing this domain. • Enables purification of Fc-free fragments (scFv, Fab, Dabs) and IgG3. • Delivers <1% aggregates and <100 ppm HCP in validated processes. • Binds human, mouse, rat, pig, and chicken IgG; ideal for preclinical models.

Recombinant Protein L Affinity Ligand

Recombinant Protein L is a bacterial immunoglobulin-binding protein originally derived from Peptostreptococcus magnus, engineered for high-specificity affinity purification [1]. It is recombinantly produced in E. coli and differs fundamentally from other affinity ligands like Proteins A and G by binding exclusively to the variable region of kappa (κ) light chains of immunoglobulins rather than the Fc region . This binding site specificity enables it to capture a wide array of antibody classes (IgG, IgM, IgA, IgE, and IgD) and antibody fragments (scFv, Fab) that contain κ light chains, without interfering with the antigen-binding site .

Binding Target

Kappa light-chain variable region; independent of Fc domain

Antibody Formats

Captures IgG, IgM, IgA, IgD, IgE and fragments (scFv, Fab)

Antigen-Binding Impact

Binding site remote from CDR; retains antigen-binding function

• [1] Björck, L. (1988). Protein L, a novel bacterial cell wall protein with affinity to Ig L chains. Journal of Immunology, 140(4), 1194-1197. View Source

Why Recombinant Protein L Is Irreplaceable

Substituting Protein L with Protein A or G is not technically feasible for a significant class of biologics. Protein A and Protein G bind to the Fc region of antibodies, a domain absent in many next-generation therapeutics like single-chain variable fragments (scFv), Fab fragments, and domain antibodies (Dabs) [1]. Consequently, these Fc-binding ligands are ineffective for capturing such fragments. Furthermore, Protein A and G exhibit varying binding strengths across species and IgG subclasses, often failing to bind certain subclasses (e.g., human IgG3 for Protein A) or showing weak affinity for common laboratory animal antibodies like rat IgG [2]. In contrast, Recombinant Protein L's ability to bind κ light chains makes it the essential and only viable capture ligand for purifying these specific and increasingly important antibody formats, as demonstrated in the quantitative evidence below [3].

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Protein A/G require Fc region; may be incompatible with scFv, Fab, and domain antibodies lacking Fc

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Subclass and species coverage varies: Protein A shows no binding to human IgG3; Protein A/G show weak rat IgG2a affinity

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Fc-binding ligands may not capture κ-light-chain-only antibody fragments; direct substitution may lead to purification failure

• [1] Sino Biological. Product Page: Recombinant Protein L. View Source
• [2] Björck, L., & Kronvall, G. (1984). Purification and some properties of streptococcal protein G, a novel IgG-binding reagent. Journal of Immunology, 133(2), 969-974. View Source
• [3] Tosoh Bioscience. Protein L for Antibody Purification. View Source

Recombinant Protein L Differentiation Evidence

Universal IgG Subclass Binding

Recombinant Protein L demonstrates high-affinity binding to all four human IgG subclasses (IgG1, IgG2, IgG3, IgG4), in contrast to Protein A, which fails to bind human IgG3 [1]. This is a critical functional distinction for purifying polyclonal antibodies or therapeutics where the subclass is not predefined. The binding affinity for human polyclonal IgG is reported at 2 × 10¹⁰ M⁻¹ [2].

IgG Subclass Binding

Head-to-head

Protein L binds IgG1–4; Protein A does not bind IgG3. Protein L polyclonal IgG affinity 2×10¹⁰ M⁻¹.

Supports universal IgG purification workflow

Qualitative strength grades; subclass-binding context

Evidence Dimension	Binding to Human IgG Subclasses
Target Compound Data	Recombinant Protein L: +++ (Strong binding) for IgG1, IgG2, IgG3, IgG4
Comparator Or Baseline	Protein A: +++ (Strong binding) for IgG1, IgG2, IgG4; No binding for IgG3
Quantified Difference	Protein L binds IgG3; Protein A does not.
Conditions	Comparative binding table summarizing qualitative affinity data from multiple sources, reflecting standard binding profiles. Protein L affinity for polyclonal IgG is 2 × 10¹⁰ M⁻¹.

Why This Matters

This enables the use of Recombinant Protein L for universal IgG purification where Protein A would fail due to IgG3 content, preventing yield loss and process inconsistency.

• [1] Sino Biological. Recombinant Protein L - Species Reactivity Table. View Source
• [2] Patent US6822075: Protein L and hybrid proteins thereof. View Source

Rat IgG2a Binding Affinity

For rat IgG2a, Recombinant Protein L exhibits strong binding affinity (+++), whereas both Protein A and Protein G show weak (+) or no binding [1]. This quantified difference is crucial for research and development workflows involving rat models, a common in vivo system.

Rat IgG2a Affinity

Head-to-head

Protein L binds rat IgG2a strongly (+++); Protein A/G show weak (+) binding.

Supports rat model antibody purification

Qualitative comparison; lot-specific verification advised

Evidence Dimension	Binding Affinity to Rat IgG2a
Target Compound Data	Recombinant Protein L: +++ (Strong binding)
Comparator Or Baseline	Protein A: + (Weak binding); Protein G: + (Weak binding)
Quantified Difference	Protein L shows two qualitative grades stronger binding than comparators.
Conditions	Comparative binding table summarizing qualitative affinity data (+++ strong, ++ medium, + weak).

Why This Matters

Selecting Recombinant Protein L ensures high-yield purification of antibodies from rat serum or cell culture, which is unattainable with Protein A or G, directly impacting the feasibility and efficiency of preclinical studies.

• [1] Sino Biological. Recombinant Protein L - Species Reactivity Table. View Source

scFv Bispecific Antibody Purification

A 2020 study demonstrated a complete two-step purification process for a tandem single-chain variable fragment (scFv) bispecific antibody using Protein L affinity chromatography as the capture step [1]. Protein A and Protein G are inapplicable for this format as it lacks an Fc region. The optimized Protein L process, using L-arginine monohydrochloride (Arg·HCl) as a salt additive, achieved a final product with <1% high molecular weight (HMW) species and <100 ppm host cell proteins (HCP), with an overall yield of 65% [1].

scFv Bispecific Purification

Reported method

65% overall yield for tandem scFv bispecific antibody using Protein L capture with Arg·HCl additive.

Supports scalable purification of Fc-less bispecific fragments

Single-study benchmark; process transfer may require optimization

Evidence Dimension	Purification Performance for scFv Bispecific Antibody
Target Compound Data	Recombinant Protein L: 65% overall yield, <1% HMW species, <100 ppm HCP
Comparator Or Baseline	Protein A/G: Inapplicable (no Fc region to bind). No direct performance data exists as they are non-functional.
Quantified Difference	Functional vs. Non-functional for this critical application.
Conditions	Two-step purification (Protein L capture followed by polishing step) of a κ light chain-containing tandem scFv bispecific antibody from CHO cell culture fluid. Elution buffer contained Arg·HCl.

Why This Matters

This data provides a quantitative benchmark for procurement: Protein L is the only viable and high-performing affinity ligand for this drug class, justifying its selection for scalable, industrial purification processes of fragment-based biologics.

• [1] Chen, S. W., Tan, D., Yang, Y. S., & Zhang, W. (2020). Investigation of the effect of salt additives in Protein L affinity chromatography for the purification of tandem single-chain variable fragment bispecific antibodies. mAbs, 12(1), 1718440. View Source

Multi-Class Immunoglobulin Binding

Unlike Protein A and Protein G, which primarily target the Fc region of IgG, Recombinant Protein L binds to the κ light chain variable region, which is a structural component shared across all major antibody classes . This enables Protein L to purify IgG, IgM, IgA, IgD, and IgE, provided they contain a κ light chain. The affinity constant for κ-chain binding is approximately 1.5 × 10⁹ M⁻¹ [1].

Multi-Class Binding

Head-to-head

Protein L binds IgG, IgM, IgA, IgD, IgE (κ-chain); Protein A/G primarily IgG. κ-chain affinity ~1.5×10⁹ M⁻¹.

Supports broad immunoglobulin class purification from single source

κ-chain dependency requires sample characterization

Evidence Dimension	Spectrum of Immunoglobulin Classes Bound
Target Compound Data	Recombinant Protein L: IgG, IgM, IgA, IgD, IgE (all containing κ light chain)
Comparator Or Baseline	Protein A: Primarily IgG (Fc region); Protein G: Primarily IgG (Fc region)
Quantified Difference	Protein L has a 5-fold broader class binding profile than comparators. Affinity constant for κ-chain: 1.5 × 10⁹ M⁻¹.
Conditions	Summary of binding specificity based on structural mechanism and validated by multiple sources.

Why This Matters

This expanded binding profile positions Recombinant Protein L as a versatile, multi-class purification tool, reducing the need for multiple different affinity resins in a laboratory or manufacturing facility.

• [1] BioTek. Product Page: Protein-L, His. View Source

Enhanced Specificity via Domain Engineering

Recombinant Protein L is a genetically engineered variant from which the native cell wall-binding, cell membrane-binding, and albumin-binding regions have been deliberately removed . This design feature reduces non-specific interactions, maximizing specific IgG binding. In contrast, native Protein L, and other native ligands like Protein A and G, can retain such ancillary binding domains, which may contribute to higher levels of background or contaminants [1].

Domain Engineering

Class-level

Recombinant Protein L lacks cell wall-, membrane-, and albumin-binding regions; contains only IgG-binding B repeats.

Supports specificity review; may reduce albumin co-purification

Data to verify with specific lot; supplier-reported domain architecture

Evidence Dimension	Ligand Purity and Specificity via Domain Engineering
Target Compound Data	Recombinant Protein L: Cell wall, membrane, and albumin binding regions removed.
Comparator Or Baseline	Native Protein L (and native Protein A/G): Retains full-length protein including potential non-specific binding domains.
Quantified Difference	Recombinant Protein L contains only 4-5 specific IgG-binding domains (B repeats).
Conditions	Sequence and domain architecture of recombinant Protein L constructs as described by multiple vendors.

Why This Matters

This engineering ensures a higher degree of specificity during purification, minimizing co-purification of unwanted proteins like albumin, which is critical for achieving high-purity final drug substance or research-grade material.

• [1] BioTek. Product Page: Protein-L. View Source

Recombinant Protein L Application Scenarios

scFv and Fab Fragment Purification

This is the definitive application for Recombinant Protein L. As the only major affinity ligand that binds antibody fragments lacking an Fc region, Protein L is the only choice for the capture step in purifying scFv, Fab, and other fragment-based biologics [1]. It is capable of delivering a product with <1% high molecular weight aggregates and <100 ppm host cell proteins, achieving a 65% overall process yield, as demonstrated for a tandem scFv bispecific antibody [1].

Human IgG3 and Rat IgG2a Purification

Protein L is the preferred ligand for purifying human IgG3 antibodies, which are not bound by Protein A, and for purifying rat IgG2a antibodies, which are bound weakly or not at all by Protein A and G [2]. This makes it an indispensable tool for laboratories working with these specific subclasses or for preclinical research involving rat models, ensuring high yields where other ligands would fail [2].

Multi-Class Antibody Purification

Due to its ability to bind any antibody class (IgG, IgM, IgA, IgE, IgD) that contains a κ light chain, Recombinant Protein L is uniquely suited for applications requiring the purification of a broad range of antibodies from a single source, such as serum or plasma . This capability simplifies workflows by providing a single affinity resin for multiple targets, reducing the need for different methods or ligands .

Gentle Elution Antibody Purification

Because Protein L binds to the κ light chain variable region, it does not interfere with the antigen-binding site (CDR) of the antibody . This allows for the purification of fully functional, intact antibodies and fragments without the risk of denaturation or loss of activity that can sometimes occur with harsh elution from Fc-binding resins . The engineered removal of non-specific binding domains further enhances this process by reducing contamination [3].

Application

Selection Property

Validation Focus

scFv/Fab fragment purification

κ light-chain binding; Fc-independent capture

Fragment recovery yield and purity consistency

Human IgG3 / rat IgG2a purification

Universal IgG subclass and species cross-reactivity

Subclass-specific binding efficiency verification

Multi-class immunoglobulin purification

κ light-chain presence across Ig classes

Multi-class recovery consistency from complex samples

Gentle elution / native antibody purification

Light-chain binding preserves CDR; engineered low non-specific binding

Antigen-binding activity post-elution assessment

• [1] Chen, S. W., Tan, D., Yang, Y. S., & Zhang, W. (2020). Investigation of the effect of salt additives in Protein L affinity chromatography for the purification of tandem single-chain variable fragment bispecific antibodies. mAbs, 12(1), 1718440. View Source
• [2] Sino Biological. Recombinant Protein L - Species Reactivity Table. View Source
• [3] BioTek. Product Page: Protein-L. View Source